Cas no 1597927-82-6 (3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1597927-82-6
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5776868
• PubChem ID: 105009119
• Update Time: 2025-06-12

3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1597927-82-6
• EN300-1930879
• 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine

• Inchi： 1S/C8H12F3N3/c1-2-14-4-3-13-7(14)5-6(12)8(9,10)11/h3-4,6H,2,5,12H2,1H3
• InChI Key： MWWCWSVYRRXWBW-UHFFFAOYSA-N
• SMILES： FC(C(CC1=NC=CN1CC)N)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 1597927-82-6)

3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine is a fluorinated heterocyclic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 1597927-82-6, has garnered attention due to its unique structural features and its promising applications in drug discovery. The presence of a trifluoromethyl group and an imidazole moiety makes it a valuable scaffold for developing novel bioactive molecules.

The trifluoromethyl group, a key structural feature of this compound, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This property has been extensively exploited in the pharmaceutical industry to improve the pharmacokinetic profiles of various therapeutic agents. The imidazole ring, on the other hand, is a common pharmacophore found in many bioactive compounds, including antiviral, antifungal, and anticancer agents. Its presence in 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine suggests that this compound may exhibit similar biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated amines in the development of small-molecule drugs. These derivatives often exhibit improved solubility, bioavailability, and target specificity compared to their non-fluorinated counterparts. The combination of a trifluoromethyl group and an amine functionality in 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine positions it as a versatile building block for further chemical modifications and lead optimization.

In the context of drug discovery, the synthesis and characterization of novel heterocyclic compounds are crucial for identifying new therapeutic targets. The imidazole scaffold is particularly interesting due to its prevalence in natural products and its role as a key component in many pharmacologically active molecules. Studies have shown that imidazole derivatives can interact with various biological targets, including enzymes and receptors, making them attractive candidates for drug development.

The trifluoromethyl group in 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine also contributes to its potential as a drug candidate. This substituent can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. Additionally, the presence of both an amine and a trifluoromethyl group provides multiple sites for further functionalization, allowing chemists to tailor the properties of the compound to specific biological targets.

Current research in the field of fluorinated heterocycles has demonstrated their utility in various therapeutic areas. For instance, imidazole-based compounds have been investigated for their potential as antiviral agents due to their ability to interfere with viral replication cycles. Similarly, trifluoromethylated amines have shown promise as anticancer drugs by modulating key signaling pathways involved in tumor growth and progression.

The synthesis of 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to perform these reactions more efficiently and on larger scales.

One notable aspect of this compound is its potential as a ligand for metal ions. Fluorinated amines can act as chelating agents due to their ability to coordinate with transition metals. This property has been exploited in the development of catalytic systems for various chemical transformations and may also be relevant for designing metal-based therapeutics.

The biological activity of 3-(1-ethyl-1H-imidazol-2-yl)-1,1,1-trifluoropropan-2-amine has not yet been fully characterized; however, preliminary studies suggest that it may exhibit interesting pharmacological properties. Further investigation into its interactions with biological targets will be necessary to determine its potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for uncovering the full potential of this compound.

In conclusion,3-(1ethyl 11Himidazol 22yl) 11 11 11 trifluoro propan 22amine (CAS No. 1597927 82 66) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules with potential applications across multiple therapeutic areas. Continued investigation into its synthesis, bioactivity, and mechanism of action will be crucial for realizing its full potential as a drug candidate.